Cas no 1799763-11-3 (methyl 2-carbamoyl-8-chloroquinoline-4-carboxylate)

• Product Name: methyl 2-carbamoyl-8-chloroquinoline-4-carboxylate
• CAS No: 1799763-11-3
• MF: C₁₂H₉ClN₂O₃
• MW: 264.66446185112
• MDL: MFCD31636912
• CID: 4617267
• Update Time: 2025-08-10

methyl 2-carbamoyl-8-chloroquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-carbamoyl-8-chloroquinoline-4-carboxylate
• 4-Quinolinecarboxylic acid, 2-(aminocarbonyl)-8-chloro-, methyl ester

• MDL： MFCD31636912
• Inchi： 1S/C12H9ClN2O3/c1-18-12(17)7-5-9(11(14)16)15-10-6(7)3-2-4-8(10)13/h2-5H,1H3,(H2,14,16)
• InChI Key： SVARRHSGGBMJHY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2Cl)C(C(OC)=O)=CC=1C(N)=O

Additional information on methyl 2-carbamoyl-8-chloroquinoline-4-carboxylate

Methyl 2-Carbamoyl-8-Chloroquinoline-4-Carboxylate (CAS No. 1799763-11-3): A Comprehensive Overview

Methyl 2-Carbamoyl-8-Chloroquinoline-4-Carboxylate, with the chemical formula C₁₃H₉ClN₂O₃, is a significant compound in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1799763-11-3, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both carbamoyl and chloro substituents on the quinoline backbone makes it a versatile scaffold for drug discovery and development.

The< strong>Methyl 2-Carbamoyl-8-Chloroquinoline-4-Carboxylate molecule exhibits a rich chemical profile that includes multiple reactive sites. These sites are particularly attractive for medicinal chemists seeking to design novel therapeutic agents. The carbamoyl group at the 2-position and the carboxylate moiety at the 4-position contribute to the compound's ability to engage in various biochemical interactions, making it a promising candidate for further exploration.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The specific substitution pattern of Methyl 2-Carbamoyl-8-Chloroquinoline-4-Carboxylate positions it as a potential lead compound in these therapeutic areas. Current research indicates that this compound may exhibit inhibitory activity against certain enzymes and pathways involved in disease progression, although further studies are necessary to fully elucidate its mechanism of action.

The< strong>cas no1799763-11-3 identifier ensures that researchers can reliably obtain and reference this compound in their experiments. Its synthesis involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective functional group transformations, are often employed to construct the complex quinoline core.

One of the most compelling aspects of Methyl 2-Carbamoyl-8-Chloroquinoline-4-Carboxylate is its structural diversity. The combination of nitrogen-containing heterocycles with oxygen-rich functional groups creates a molecular framework that can be easily modified to explore different pharmacophores. This flexibility is crucial for developing drug candidates that can interact effectively with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Methyl 2-Carbamoyl-8-Chloroquinoline-4-Carboxylate with greater accuracy. Molecular docking studies have suggested that this compound may bind to specific protein receptors, potentially leading to therapeutic effects. These virtual screening approaches are complemented by experimental validation, which helps to confirm the predicted interactions and refine the design of future derivatives.

The< strong>product name: Methyl 2-Carbamoyl-8-Chloroquinoline-4-Carboxylate encapsulates its chemical identity while highlighting its key functional groups. This nomenclature is essential for ensuring clarity in scientific literature and patent applications. As research progresses, this compound may be incorporated into libraries of bioactive molecules used for high-throughput screening assays.

In conclusion, Methyl 2-Carbamoyl-8-Chloroquinoline-4-Carboxylate (CAS No. 1799763-11-3) represents a fascinating area of investigation within pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset for drug discovery efforts. Continued research into this compound will likely yield new insights into its therapeutic applications and contribute to the development of novel treatments for various diseases.